Cas no 71494-65-0 (4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid)

• Product Name: 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid
• CAS No: 71494-65-0
• MF: C₁₅H₈N₂O₆
• MW: 312.233823776245
• MDL: MFCD00391880
• CID: 3054277
• Update Time: 2025-06-08

4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitro-1,3-dioxoisoindolin-2-yl)benzoic acid
• 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

• MDL： MFCD00391880
• Inchi： 1S/C15H8N2O6/c18-13-10-2-1-3-11(17(22)23)12(10)14(19)16(13)9-6-4-8(5-7-9)15(20)21/h1-7H,(H,20,21)
• InChI Key： KIXLEFNFHOAVJO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C1C=CC(C(=O)O)=CC=1)=O)[N+](=O)[O-]

Additional information on 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

Comprehensive Overview of 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid (CAS No. 71494-65-0)

4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid (CAS No. 71494-65-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique nitro-substituted isoindole core and benzoic acid moiety, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines electron-withdrawing and electron-donating groups, makes it a valuable building block for designing molecules with tailored properties.

The growing interest in 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is driven by its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorescence probes. Researchers are increasingly exploring its utility in targeting specific enzymes or proteins, leveraging its nitro group for redox-active properties and its carboxylic acid functionality for solubility and conjugation. This aligns with current trends in precision medicine and the demand for novel biocompatible materials.

From a synthetic perspective, the compound's CAS No. 71494-65-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including condensation and nitration, which are topics of interest for chemists optimizing green chemistry protocols. The push for sustainable synthesis methods has led to innovations in catalytic processes and solvent selection, reducing environmental impact while maintaining high yields.

In material science, 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is studied for its potential in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its conjugated system and nitro-aromatic structure contribute to charge transport properties, a hot topic in renewable energy research. This aligns with global efforts to develop energy-efficient technologies and reduce carbon footprints.

Analytical characterization of this compound often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for quality control in industrial applications. The demand for high-purity intermediates in pharmaceutical manufacturing has further elevated its importance, as impurities can significantly impact drug efficacy and safety.

In summary, 4-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid (CAS No. 71494-65-0) is a multifaceted compound with broad applications across scientific disciplines. Its role in advancing drug development, sustainable chemistry, and next-generation materials underscores its value in both academic and industrial settings. As research continues to uncover new functionalities, this compound is poised to remain a key player in innovation-driven fields.